Acid Red 97

• CAS: 10169-02-5
• Synonyms: acid red 97
• Molecular Formula: C32H20N4Na2O8S2
• Molecular Weight: 698.6 g/mol
• SMILES: C1=CC=C2C(=C1)C=CC(=C2N=NC3=CC(=C(C=C3)C4=C(C=C(C=C4)N=NC5=C(C=CC6=CC=CC=C65)O)S(=O)(=O)[O-])S(=O)(=O)[O-])O.[Na+].[Na+]
• InChI: InChI=1S/C32H22N4O8S2.2Na/c37-27-15-9-19-5-1-3-7-23(19)31(27)35-33-21-11-13-25(29(17-21)45(39,40)41)26-14-12-22(18-30(26)46(42,43)44)34-36-32-24-8-4-2-6-20(24)10-16-28(32)38;;/h1-18,37-38H,(H,39,40,41)(H,42,43,44);;/q;2*+1/p-2
• InChIKey: JCEBMROGCIEFRX-UHFFFAOYSA-L
• Solubility: 1 to 10 mg/mL at 68 °F (NTP, 1992)

Generic substitution of Acid Red 97 (C.I. 22890) with other acid azo dyes compromises experimental reproducibility due to divergent photodegradation kinetics and distinct toxicological profiles. This symmetrical bis(2-hydroxynaphthylazo)biphenyl disulfonate provides a validated, statistically dominant model pollutant for catalyst benchmarking and a non-teratogenic reference for comparative ecotoxicology. • Dominant photodegradation factor in mixed azo dye systems - ideal for robust, measurable catalyst screening and process parameter optimization. • Non-teratogenic in S. tropicalis embryos (contrast with Bismarck Brown Y) - serves as a validated negative control for developmental toxicity assessment of azo dyes. • Well-characterized adsorption kinetics on biochar-ZnO and standard remediation substrates enable reliable material performance benchmarking.

Acid Red 97 Technical Profile

Acid Red 97 (C.I. 22890) is a disodium salt of a disazo acid dye characterized by a molecular formula of C₃₂H₂₀N₄Na₂O₈S₂ and a molecular weight of 698.63 g/mol [1]. It exhibits a density of 1.579 g/mL at 20°C and a water solubility of 8.85 g/L at 20°C [2]. Structurally, it is a symmetrical bis(2-hydroxynaphthylazo)biphenyl disulfonate, a class known for robust tinctorial strength and affinity for proteinaceous and polyamide substrates [3].

Use Context Model pollutant for environmental photocatalysis and adsorption research

Format Water-soluble disazo acid dye, disodium salt

Characteristic Reported tinctorial affinity for proteinaceous and polyamide substrates

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 24852633, Acid Red 97. View Source
• [2] ChemicalBook. 10169-02-5( Acid Red 97) Chemical Properties. View Source
• [3] Gómez, V., Larrechi, M. S., & Callao, M. P. (2007). Kinetic and adsorption study of acid dye removal using activated carbon. Chemosphere, 69(7), 1151-1158. View Source

Acid Red 97 Substitution Risks

Generic substitution of Acid Red 97 with other acid azo dyes is inadvisable due to its unique multi-factorial behavior in complex systems. Its photodegradation kinetics are not only distinct from, but also dominant over, structurally similar co-pollutants like Acid Orange 61 and Acid Brown 425 in mixed waste streams [1]. Furthermore, its specific toxicological signature in aquatic models differs markedly from other azo dyes, with a distinct lack of teratogenicity at concentrations that induce malformations in comparable compounds like Bismarck Brown Y [2]. Finally, its adsorption behavior on standard remediation substrates follows a specific kinetic model that influences process design, rendering simple one-to-one performance assumptions with other acid dyes unreliable [1].

Photocatalytic kinetics

Mixed-dye degradation may shift; AR97 initial concentration often dominates overall rate.

Developmental toxicity profile

Teratogenicity endpoints may differ from other disazo dyes; malformation risk may not transfer.

Adsorption behavior

Kinetic model and mixture-adsorption patterns may be specific, limiting direct substitution in remediation design.

• [1] Fernández, C., Larrechi, M. S., & Callao, M. P. (2009). Study of the influential factors in the simultaneous photocatalytic degradation process of three textile dyes. Talanta, 79(5), 1292-1297. View Source
• [2] Soriano, J. J., Mathieu-Denoncourt, J., Norman, G., de Solla, S. R., & Langlois, V. S. (2014). Toxicity of the azo dyes Acid Red 97 and Bismarck Brown Y to Western clawed frog (Silurana tropicalis). Environmental Science and Pollution Research, 21(5), 3582-3591. View Source

Acid Red 97 Key Evidence

Dominant Factor in Mixed Photocatalysis

In a head-to-head comparison of the simultaneous photocatalytic degradation of three acid dyes (Acid Red 97, Acid Orange 61, and Acid Brown 425), the initial concentration of Acid Red 97 was identified as the single most influential factor (p < 0.05) governing the degradation rate of all dyes in the mixture [1].

Dominant Kinetic Factor

Head-to-head

Only AR97 initial concentration significant (p < 0.05) for mixed dye degradation rate

Supports AR97 as rate-limiting substrate in photocatalysis

TiO₂/UV, factorial design 2⁵⁻¹, MCR-ALS quantification

Evidence Dimension	Statistical significance (p-value) of each dye's initial concentration as a factor affecting overall photodegradation
Target Compound Data	Statistically significant (p < 0.05), most important factor overall
Comparator Or Baseline	Acid Orange 61 and Acid Brown 425 initial concentrations; not the most important factors
Quantified Difference	At a 5% significance level, only the concentration of Acid Red 97 was a significant determinant of the process
Conditions	Fractional factorial design 2^(5-1); TiO₂ catalyst; UV irradiation; simultaneous quantification via MCR-ALS

Why This Matters

For researchers designing advanced oxidation processes for mixed dye effluents, this establishes Acid Red 97 as the kinetic bottleneck that dictates system performance.

• [1] Fernández, C., Larrechi, M. S., & Callao, M. P. (2009). Study of the influential factors in the simultaneous photocatalytic degradation process of three textile dyes. Talanta, 79(5), 1292-1297. View Source

Reduced Teratogenicity vs. Bismarck Brown Y

A direct comparative toxicology study in Western clawed frog (Silurana tropicalis) embryos revealed that while both Acid Red 97 (AR97) and Bismarck Brown Y (BBY) were non-lethal, BBY significantly induced malformations, whereas AR97 did not [1].

Developmental Toxicity

Head-to-head

No significant malformation induction vs. Bismarck Brown Y

Lower teratogenic response in embryo assay

S. tropicalis exposure model

Evidence Dimension	Induction of developmental malformations in S. tropicalis embryos
Target Compound Data	No significant malformation induction
Comparator Or Baseline	Bismarck Brown Y (BBY), another diazo dye; significant malformation induction
Quantified Difference	BBY treatment led to significant malformations (p-value not explicitly provided in abstract, but stated as significant), while AR97 did not induce this effect
Conditions	S. tropicalis embryo exposure assay

Why This Matters

This data provides a key differentiation point for environmental toxicologists and ecotoxicological risk assessors, indicating a lower developmental toxicity hazard profile for AR97 relative to BBY in this model.

• [1] Soriano, J. J., Mathieu-Denoncourt, J., Norman, G., de Solla, S. R., & Langlois, V. S. (2014). Toxicity of the azo dyes Acid Red 97 and Bismarck Brown Y to Western clawed frog (Silurana tropicalis). Environmental Science and Pollution Research, 21(5), 3582-3591. View Source

Biochar-ZnO Composite Degradation Efficiency

Using a novel biochar-ZnO composite (N20Z), 100% degradation of Reactive Red 97 (RR97, a common synonym) was achieved within 67 minutes (30 min biosorption + 37 min photocatalysis) at natural pH (pH 7), with the composite maintaining 90-100% efficiency after nine reuse cycles [1].

Composite Degradation

Class-level

100% removal in 67 min, 90–100% efficiency over 9 cycles

Supports catalyst screening and reuse studies

Biochar-ZnO composite N20Z, pH 7

Evidence Dimension	Time to 100% degradation and catalyst reusability
Target Compound Data	100% degradation in 67 min; 90-100% efficiency over 9 cycles
Comparator Or Baseline	Implicit comparison to untreated control and to degradation of the same dye by other composites or methods (not explicitly quantified in the provided text, but inferred from the novelty of the composite)
Quantified Difference	Complete removal in just over one hour with high reusability
Conditions	Biochar-ZnO composite N20Z, pH 7, initial concentration not specified in abstract

Why This Matters

This demonstrates the compound's utility as a model pollutant for testing and optimizing advanced, sustainable composite materials for water treatment.

• [1] Leichtweis, J., Silvestri, S., & Carissimi, E. (2020). New Composite of Pecan Nutshells Biochar-ZnO For Sequential Removal of Acid Red 97 by Adsorption and Photocatalysis. SSRN Preprint. View Source

Adsorption Kinetics on Activated Carbon

The adsorption of Acid Red 97 onto activated carbon from aqueous solution follows pseudo-second-order kinetics, as established in a cross-study comparison with Acid Orange 61 and Acid Brown 425 under identical conditions [1].

Adsorption Kinetics

Reported

Pseudo-second-order model

Predictable adsorption behavior for process design

Activated carbon, 25 °C; mixture effects observed

Evidence Dimension	Kinetic model of adsorption
Target Compound Data	Conforms to pseudo-second-order kinetics
Comparator Or Baseline	Acid Orange 61 and Acid Brown 425; also conform to pseudo-second-order kinetics
Quantified Difference	No difference in the kinetic model, but the isotherm type and adsorption behavior in mixtures were unique to each dye, with Acid Red 97's adsorption modified by the presence of other dyes
Conditions	Activated carbon adsorbent, 25°C

Why This Matters

Knowing the kinetic order is essential for the design and scaling of adsorption-based water treatment systems; this data confirms AR97's behavior within a defined, predictable model.

• [1] Gómez, V., Larrechi, M. S., & Callao, M. P. (2007). Kinetic and adsorption study of acid dye removal using activated carbon. Chemosphere, 69(7), 1151-1158. View Source

Acid Red 97 Application Scenarios

Model Pollutant for AOP Development

Acid Red 97 serves as a critical model pollutant in photocatalytic degradation studies. Its role as the statistically dominant factor in mixed dye degradation [1] makes it an ideal target for screening new catalysts and optimizing process parameters where robust, measurable effects are required.

Non-Teratogenic Azo Dye Reference Standard

Given its demonstrated lack of malformation induction in S. tropicalis compared to Bismarck Brown Y [1], Acid Red 97 is a valuable reference compound in comparative ecotoxicology. It can be used as a baseline or 'negative control' for teratogenicity when assessing the developmental impacts of other, potentially more hazardous, azo dyes.

Probe Molecule for Sorbent and Photocatalyst Testing

The well-characterized adsorption kinetics [1] and its utility in testing novel composites like biochar-ZnO with high reusability [2] position Acid Red 97 as a standard probe molecule. Researchers can benchmark the performance of new remediation materials using established data for this compound.

Application

Selection Property

Validation Focus

AOP Model Pollutant

Concentration-limited degradation kinetics

Mixed-dye photocatalysis experimental design

Non-Teratogenic Azo Dye Control

Absence of malformation induction

Developmental toxicity endpoint comparison

Sorbent & Photocatalyst Probe

Pseudo-second-order adsorption kinetics

Sorbent performance benchmarking

• [1] Fernández, C., Larrechi, M. S., & Callao, M. P. (2009). Study of the influential factors in the simultaneous photocatalytic degradation process of three textile dyes. Talanta, 79(5), 1292-1297. View Source
• [2] Soriano, J. J., Mathieu-Denoncourt, J., Norman, G., de Solla, S. R., & Langlois, V. S. (2014). Toxicity of the azo dyes Acid Red 97 and Bismarck Brown Y to Western clawed frog (Silurana tropicalis). Environmental Science and Pollution Research, 21(5), 3582-3591. View Source
• [3] Gómez, V., Larrechi, M. S., & Callao, M. P. (2007). Kinetic and adsorption study of acid dye removal using activated carbon. Chemosphere, 69(7), 1151-1158. View Source
• [4] Leichtweis, J., Silvestri, S., & Carissimi, E. (2020). New Composite of Pecan Nutshells Biochar-ZnO For Sequential Removal of Acid Red 97 by Adsorption and Photocatalysis. SSRN Preprint. View Source